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Compound of Interest

Compound Name: ML-60218

Cat. No.: B1676661

Audience: Researchers, scientists, and drug development professionals.

Introduction

ML-60218 is a potent and specific small molecule inhibitor of RNA Polymerase 11l (Pol Ill), a
crucial enzyme responsible for transcribing a range of small non-coding RNAs, including
transfer RNAs (tRNAs) and 5S ribosomal RNA.[1][2] Dysregulation of Pol Il activity has been
increasingly linked to cancer and other proliferative diseases, making it an attractive target for
therapeutic intervention.[3][4] This application note provides a detailed protocol for utilizing ML-
60218 in cell viability assays to assess its cytotoxic and cytostatic effects on cultured cells.

Mechanism of Action

ML-60218 exerts its inhibitory effect by specifically targeting the POLR3G subunit of the RNA
Polymerase Il complex.[3][5][6] This interaction leads to the depletion of POLR3G and its
replacement by its paralogue, POLR3GL.[3][5] This subunit exchange selectively impairs the
transcription of a subset of Pol lll-regulated genes, many of which are involved in cell growth
and proliferation.[5][7] The downstream consequences of ML-60218 treatment include
suppression of proliferation, induction of cell cycle arrest, and in some cases, apoptosis.[2][8]

[9]

Signaling Pathway Diagram
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Mechanism of Action of ML-60218

ML-60218

Binds & Induces

Depletion
RNA Polymeras'e/rﬁ Complex
POLR3GL POLR3G Other Pol Il
(RPC7B) (RPC70a) Subunits

Inactive Pol Ill Complex Active Pol Ill Complex
/Transcription
tRNA, 5S rRNA, etc. Inhibition

'/
//
Supports / Inhibits

Cell Proliferation

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Cell Viability Assay Workflow with ML-60218
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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